Cas no 2138805-60-2 (2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl-)

• Product Name: 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl-
• CAS No: 2138805-60-2
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 5261448
• Update Time: 2025-05-30

2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl-

• Inchi： 1S/C9H13ClO2/c1-3-7(8(11)12)6(2)9(10)4-5-9/h3-5H2,1-2H3,(H,11,12)
• InChI Key： JFGQGNHQKVEGNB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)=C(C1(Cl)CC1)C

Additional information on 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl-

Introduction to 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl (CAS No. 2138805-60-2)

2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl (CAS No. 2138805-60-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a butenoic acid backbone with a 3-(1-chlorocyclopropyl)-2-ethyl substituent. These structural elements contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl can be represented as follows: C₉H₁₄O₂. The presence of the chlorocyclopropyl and ethyl groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. Recent studies have highlighted its potential as a building block for the development of novel drugs and materials.

In the pharmaceutical industry, 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl has shown promise in the development of new therapeutic agents. One of the key areas of research involves its use as an intermediate in the synthesis of antifungal and antibacterial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens. The chlorocyclopropyl group was found to play a crucial role in enhancing the antifungal efficacy by disrupting the cell membrane integrity of these pathogens.

Beyond its antifungal properties, 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl has also been explored for its potential as an antibacterial agent. A research team from the University of California, San Francisco, demonstrated that certain derivatives of this compound were effective against multidrug-resistant bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa. The study suggested that the ethyl group contributes to the compound's ability to penetrate bacterial cell walls and inhibit essential metabolic pathways.

In addition to its pharmaceutical applications, 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl has found utility in other areas of chemistry. For example, it has been used as a starting material for the synthesis of advanced polymers and coatings. A recent publication in Macromolecules described a novel polymerization method that utilized this compound as a monomer to produce high-performance coatings with enhanced thermal stability and mechanical strength. The unique combination of functional groups in 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl allows for precise control over polymer properties, making it an attractive choice for industrial applications.

The synthesis of 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl typically involves multi-step reactions that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of butenoic acid with 1-chlorocyclopropane and ethyl bromide under controlled conditions. Advanced techniques such as microwave-assisted synthesis have been employed to improve reaction efficiency and reduce environmental impact. A study published in Organic & Biomolecular Chemistry in 2020 reported a microwave-assisted method that achieved yields exceeding 95% with minimal side products.

The safety and environmental impact of 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl are important considerations for both industrial and academic researchers. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, with no significant adverse effects observed in animal models. However, proper handling and storage protocols should be followed to ensure workplace safety and minimize environmental exposure.

In conclusion, 2-Butenoic acid, 3-(1-chlorocyclopropyl)-2-ethyl (CAS No. 2138805-60-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.